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Compound of Interest

Compound Name: Red 5

Cat. No.: B1172331 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and manufacturing

process for C.I. Pigment Red 5 (CAS No. 6410-41-9; C.I. No. 12490). This document details

the chemical properties, a step-by-step synthesis protocol, and the industrial manufacturing

workflow for this bluish-red monoazo pigment.

Introduction to Pigment Red 5
Pigment Red 5, also known as Naphthol Carmine FB, is a synthetic organic pigment valued for

its vibrant bluish-red shade and good lightfastness.[1] Its chemical structure, N-(5-chloro-2,4-

dimethoxyphenyl)-4-[[5-(diethylsulfamoyl)-2-methoxyphenyl]diazenyl]-3-hydroxynaphthalene-2-

carboxamide, places it in the category of naphthol azo pigments.[2] These pigments are

characterized by the presence of an azo group (-N=N-) linking aromatic structures, one of

which is a naphthol derivative. Pigment Red 5 is insoluble in water and finds applications in

various industries, including cosmetics, inks, and coatings.[3][4]

Physicochemical and Quantitative Data
A summary of the key physicochemical properties of Pigment Red 5 is presented in the table

below. This data is essential for understanding the pigment's behavior in various formulations

and applications.
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Property Value Reference

C.I. Name Pigment Red 5 [5]

C.I. Number 12490 [5]

CAS Number 6410-41-9 [5]

Molecular Formula C₃₀H₃₁ClN₄O₇S [2]

Molecular Weight 627.11 g/mol [5]

Appearance Bluish-red powder [4]

Density ~1.7 g/cm³ [5]

Oil Absorption ~40 ml/100g [5]

Heat Resistance 140 °C [5]

Light Fastness 7 (on a scale of 1 to 8) [5]

Water Resistance 5 (on a scale of 1 to 5) [5]

Synthesis of Pigment Red 5
The synthesis of Pigment Red 5 is a classic example of an azo coupling reaction, which

involves two primary stages: the diazotization of an aromatic amine and the subsequent

coupling of the resulting diazonium salt with a coupling component.

Chemical Reaction Pathway
The overall synthesis reaction is as follows:

Diazo Component Precursor: 3-Amino-N,N-diethyl-4-methoxybenzenesulfonamide Coupling

Component: N-(5-chloro-2,4-dimethoxyphenyl)-3-hydroxy-2-naphthalenecarboxamide

The synthesis proceeds in two main steps:

Diazotization: The primary aromatic amine, 3-Amino-N,N-diethyl-4-

methoxybenzenesulfonamide, is converted into a diazonium salt using nitrous acid (HNO₂),

which is typically generated in situ from sodium nitrite and a strong acid (e.g., hydrochloric
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acid). This reaction is carried out at low temperatures (0-5 °C) to ensure the stability of the

diazonium salt.

Azo Coupling: The diazonium salt is then reacted with the coupling component, N-(5-chloro-

2,4-dimethoxyphenyl)-3-hydroxy-2-naphthalenecarboxamide, which is typically dissolved in

an alkaline solution. The electrophilic diazonium ion attacks the electron-rich coupling

component to form the stable azo pigment, Pigment Red 5.

Diazo Component Preparation

Coupling Component Preparation

Azo Coupling Reaction
3-Amino-N,N-diethyl-4-

methoxybenzenesulfonamide Diazonium Salt

  NaNO₂, HCl (aq)
  0-5 °C

Pigment Red 5
(Crude)

N-(5-chloro-2,4-dimethoxyphenyl)-3-
hydroxy-2-naphthalenecarboxamide

Alkaline Solution of
Coupling Component

  NaOH (aq)

Click to download full resolution via product page

Caption: Synthesis pathway of Pigment Red 5.

Experimental Protocol
The following is a representative laboratory-scale protocol for the synthesis of Pigment Red 5.

Materials:

3-Amino-N,N-diethyl-4-methoxybenzenesulfonamide

N-(5-chloro-2,4-dimethoxyphenyl)-3-hydroxy-2-naphthalenecarboxamide

Sodium Nitrite (NaNO₂)

Concentrated Hydrochloric Acid (HCl)
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Sodium Hydroxide (NaOH)

Distilled Water

Ice

Procedure:

Part 1: Diazotization

In a beaker, prepare a solution of 3-Amino-N,N-diethyl-4-methoxybenzenesulfonamide in

dilute hydrochloric acid.

Cool the solution to 0-5 °C in an ice bath with constant stirring.

Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the amine solution.

Maintain the temperature below 5 °C throughout the addition.

Stir the mixture for an additional 30 minutes at 0-5 °C to ensure complete formation of the

diazonium salt. The resulting solution should be kept cold for the next step.

Part 2: Azo Coupling

In a separate beaker, dissolve N-(5-chloro-2,4-dimethoxyphenyl)-3-hydroxy-2-

naphthalenecarboxamide in an aqueous solution of sodium hydroxide.

Cool this alkaline solution to 5-10 °C in an ice bath.

Slowly add the cold diazonium salt solution from Part 1 to the alkaline coupling component

solution with vigorous stirring.

A colored precipitate of Pigment Red 5 will form immediately.

Continue stirring the reaction mixture for 1-2 hours to ensure the completion of the coupling

reaction. The pH of the mixture should be maintained in the alkaline range.

Part 3: Isolation and Purification
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Filter the precipitated pigment using a Buchner funnel.

Wash the filter cake thoroughly with distilled water until the filtrate is neutral to remove any

unreacted starting materials and salts.

Dry the pigment in an oven at a temperature below 100 °C to avoid thermal degradation.

The dried pigment can be further purified by recrystallization from a suitable organic solvent

if higher purity is required.

Industrial Manufacturing Process
The industrial-scale manufacturing of Pigment Red 5 follows the same fundamental chemical

principles as the laboratory synthesis but involves larger equipment and more stringent process

control to ensure consistent quality and yield.
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Synthesis Stage

Finishing Stage

Diazotization of Amine

Azo Coupling

Filtration and Washing

Drying

Grinding and Milling

Quality Control

Packaging

Click to download full resolution via product page

Caption: Industrial manufacturing workflow for Pigment Red 5.

Key Stages in Manufacturing:
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Synthesis: The diazotization and coupling reactions are carried out in large, jacketed

reactors that allow for precise temperature control. The addition of reactants is carefully

controlled to manage the exothermic nature of the reactions and to ensure optimal particle

size and crystal form of the pigment.

Filtration and Washing: The pigment slurry from the reactor is transferred to a filter press to

separate the solid pigment from the liquid reaction medium. The filter cake is then washed

extensively with water to remove soluble impurities.

Drying: The washed pigment is dried in industrial dryers, such as spray dryers or tray dryers,

to remove water content. The drying conditions are optimized to prevent pigment

agglomeration and degradation.

Grinding and Milling: The dried pigment is then subjected to grinding or milling processes to

achieve the desired particle size distribution, which is crucial for its coloristic and application

properties.

Quality Control: Throughout the manufacturing process, samples are taken for quality control

analysis. This includes testing for color strength, shade, particle size, and purity to ensure

the final product meets specifications.

Packaging: The final pigment powder is packaged in bags or drums for shipment to

customers.

Conclusion
The synthesis and manufacturing of Pigment Red 5 is a well-established process based on the

principles of azo chemistry. Careful control of reaction conditions during diazotization and

coupling, followed by standardized finishing steps, is crucial for producing a high-quality

pigment with consistent properties. This technical guide provides a foundational understanding

of the processes involved, which can be adapted and optimized for specific research and

development or industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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